Cas no 943614-50-4 (4-Isocyano-(toluene-4-sulfonyl)methyl-1,2-dimethoxy-benzene)

• Product Name: 4-Isocyano-(toluene-4-sulfonyl)methyl-1,2-dimethoxy-benzene
• CAS No: 943614-50-4
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• CID: 827208
• PubChem ID: 2771705
• Update Time: 2025-06-11

4-Isocyano-(toluene-4-sulfonyl)methyl-1,2-dimethoxy-benzene Chemical and Physical Properties

Names and Identifiers

• 4-[ISOCYANO-(TOLUENE-4-SULFONYL)-METHYL]-1,2-DIMETHOXY-BENZENE
• (3,4-Dimethoxyphenyl)(isocyano)methyl 4-methylphenyl sulphone
• 1-(3,4-DIMETHOXYPHENYL)-1-TOSYLMETHYL ISOCYANIDE
• 1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene
• A-TOSYL-(3,4-DIMETHOXYBENZYL) ISOCYANIDE
• 4-[Isocyano-(toluene-4-sulfonyl)-methyl]-1,2-dimethoxybenzene
• 71146-67-3
• FT-0604119
• A837093
• 4-[Isocyano(toluene-4-sulfonyl)methyl]-1,2-dimethoxybenzene
• alpha-Tosyl-(3,4-dimethoxybenzyl)isocyanide
• 4-[Isocyano-(toluene-4-sulfonyl)methyl]-1,2-dimethoxy-benzene
• FT-0723476
• 4-[isocyano(4-methylbenzenesulfonyl)methyl]-1,2-dimethoxybenzene
• GS-0336
• 4-[isocyano-(4-methylphenyl)sulfonylmethyl]-1,2-dimethoxybenzene
• SB40128
• 4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene
• AMY21431
• 943614-50-4
• 4-[isocyano-(4-methylphenyl)sulfonyl-methyl]-1,2-dimethoxy-benzene
• A934148
• AKOS005257439
• MFCD05864798
• 4-Isocyano-(toluene-4-sulfonyl)methyl-1,2-dimethoxy-benzene

• Inchi： 1S/C17H17NO4S/c1-12-5-8-14(9-6-12)23(19,20)17(18-2)13-7-10-15(21-3)16(11-13)22-4/h5-11,17H,1,3-4H3
• InChI Key： BBHGJASHMFZDSX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C1C=CC(=C(C=1)OC)OC)[N+]#[C-])(=O)=O

Computed Properties

• Exact Mass: 331.08800
• Monoisotopic Mass: 331.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• PSA: 60.98000
• LogP: 3.71550

4-Isocyano-(toluene-4-sulfonyl)methyl-1,2-dimethoxy-benzene Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-Isocyano-(toluene-4-sulfonyl)methyl-1,2-dimethoxy-benzene

Professional Introduction to 4-Isocyano-(toluene-4-sulfonyl)methyl-1,2-dimethoxy-benzene (CAS No. 943614-50-4)

4-Isocyano-(toluene-4-sulfonyl)methyl-1,2-dimethoxy-benzene) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. With the CAS number 943614-50-4, this compound represents a unique structural motif that combines an isocyanide functional group with a toluene-4-sulfonyl moiety, attached to a dimethoxy-substituted benzene ring. The intricate architecture of this molecule makes it a promising candidate for various applications, particularly in the development of novel pharmaceuticals and agrochemicals.

The isocyanide functional group (–N=C=O) in 4-isocyano-(toluene-4-sulfonyl)methyl-1,2-dimethoxy-benzene is known for its reactivity and ability to participate in diverse chemical transformations. This reactivity has been leveraged in synthetic chemistry to facilitate the formation of new bonds and the construction of complex molecular frameworks. The presence of the toluene-4-sulfonyl group further enhances the compound's versatility, as it introduces a strong electron-withdrawing effect and a rigid aromatic core that can influence the electronic properties and interactions of the molecule.

Recent advancements in medicinal chemistry have highlighted the potential of isocyanide-containing compounds as pharmacophores. These molecules have been explored for their ability to interact with biological targets, such as enzymes and receptors, through unique binding mechanisms. For instance, studies have demonstrated that isocyanides can form covalent or non-covalent bonds with biological molecules, leading to modulatory effects on cellular processes. The dimethoxy-substituted benzene ring in 4-isocyano-(toluene-4-sulfonyl)methyl-1,2-dimethoxy-benzene may further enhance its binding affinity by optimizing steric and electronic interactions with biological targets.

In the realm of drug discovery, 4-isocyano-(toluene-4-sulfonyl)methyl-1,2-dimethoxy-benzene has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. The compound's ability to undergo nucleophilic addition reactions with amines or alcohols allows for the facile introduction of diverse functional groups, enabling the creation of structurally diverse libraries of compounds. Such libraries are essential for high-throughput screening campaigns aimed at identifying novel lead compounds with therapeutic potential.

The combination of computational modeling and experimental validation has been instrumental in understanding the structural and functional properties of 4-isocyano-(toluene-4-sulfonyl)methyl-1,2-dimethoxy-benzene. Molecular dynamics simulations have revealed insights into how the compound's conformational flexibility influences its interactions with biological targets. Additionally, X-ray crystallography studies have provided detailed structural information about its complexes with proteins, which has been crucial for rationalizing its pharmacological effects.

Emerging research also suggests that 4-isocyano-(toluene-4-sulfonyl)methyl-1,2-dimethoxy-benzene may find applications beyond pharmaceuticals. For example, its unique chemical properties make it a suitable candidate for materials science applications, such as the development of advanced polymers or liquid crystals. The compound's ability to form stable coordination complexes with metal ions could also be exploited in catalysis or sensing technologies.

The synthesis of 4-isocyano-(toluene-4-sulfonyl)methyl-1,2-dimethoxy-benzene involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. The use of modern analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has further facilitated the characterization of this compound and its derivatives.

The safety and handling of 4-isocyano-(toluene-4-sulfonyl)methyl-1,2-dimethoxy-benzene must be carefully managed due to its reactive nature. Proper storage conditions, such as cool temperatures and inert atmospheres, are essential to prevent unwanted side reactions. Additionally, personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

In conclusion, 4-isocyano-(toluene-4-sulfonyl)methyl-1,2-dimethoxy-benzene) (CAS No. 943614-50-4) is a versatile organic compound with significant potential in pharmaceutical and materials science applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. Continued research into this compound will likely uncover new applications and insights into its mechanisms of action.